Cas no 1179361-87-5 (3-Nitropicolinimidamide hydrochloride)

• Product Name: 3-Nitropicolinimidamide hydrochloride
• CAS No: 1179361-87-5
• MF: C₆H₇ClN₄O₂
• MW: 202.59837937355
• CID: 1030856
• PubChem ID: 53484965
• Update Time: 2025-10-31

3-Nitropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitropicolinimidamide hydrochloride
• 3-nitropyridine-2-carboximidamide,hydrochloride
• DTXSID70704301
• 1179361-87-5
• DB-357250
• 3-Nitropyridine-2-carboximidamide--hydrogen chloride (1/1)
• 3-NITROPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 3-nitropicolinimidamidehydrochloride
• 3-nitropyridine-2-carboximidamide;hydrochloride
• AKOS015843622

• Inchi： 1S/C6H6N4O2.ClH/c7-6(8)5-4(10(11)12)2-1-3-9-5;/h1-3H,(H3,7,8);1H
• InChI Key： BPFCADGINNUIHD-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CN=C1C(=N)N)=O

Computed Properties

• Exact Mass: 202.0257532g/mol
• Monoisotopic Mass: 202.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on 3-Nitropicolinimidamide hydrochloride

3-Nitropicolinimidamide Hydrochloride (CAS No. 1179361-87-5): A Comprehensive Overview

3-Nitropicolinimidamide hydrochloride, identified by its chemical abstracts service number CAS No. 1179361-87-5, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the nitroimidazole class, which has garnered considerable attention due to its diverse applications in medicinal chemistry and drug development. The nitro group and imidamide functionalities present in its molecular structure contribute to its unique reactivity and potential therapeutic benefits.

The structural framework of 3-Nitropicolinimidamide hydrochloride consists of a pyridine ring substituted with a nitro group at the 3-position and an imidamide moiety at the 2-position. This configuration endows the compound with distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, 3-Nitropicolinimidamide hydrochloride has been extensively studied for its potential applications in antimicrobial and anticancer therapies. The nitro group in its structure can participate in redox reactions, which are crucial for mechanisms involving cellular respiration and oxidative stress. These properties have led researchers to explore its efficacy against a range of pathogens and cancer cell lines.

One of the most compelling aspects of 3-Nitropicolinimidamide hydrochloride is its role as a precursor in the synthesis of more complex pharmacophores. Its versatility allows chemists to modify its structure through various functionalization strategies, leading to the development of novel compounds with enhanced biological activity. For instance, derivatives of this compound have shown promise in targeting specific enzymes and receptors involved in inflammatory diseases and metabolic disorders.

Recent advancements in computational chemistry have further highlighted the significance of 3-Nitropicolinimidamide hydrochloride. Molecular modeling studies have revealed that its binding affinity to certain biological targets can be modulated by subtle changes in its electronic and steric environment. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The compound's potential as an antimicrobial agent has been particularly noteworthy. Research indicates that it can disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This has prompted investigations into its efficacy against multidrug-resistant strains, making it a promising candidate for future antibiotic development.

In addition to its antimicrobial properties, 3-Nitropicolinimidamide hydrochloride has shown promise in cancer research. Preclinical studies have demonstrated that it can induce apoptosis in certain cancer cell lines by activating stress signaling pathways. Its ability to selectively target malignant cells while sparing healthy tissues makes it an attractive option for developing targeted therapies.

The synthesis of 3-Nitropicolinimidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacological profile of 3-Nitropicolinimidamide hydrochloride is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property allows it to reach target sites within cells efficiently, thereby increasing its therapeutic efficacy. Additionally, its stability under various physiological conditions ensures prolonged activity within the body.

Evaluation of 3-Nitropicolinimidamide hydrochloride's safety profile has been a critical aspect of its development. Toxicological studies have assessed its acute and chronic effects on experimental models, providing valuable data on potential side effects and dosing regimens. These findings are essential for ensuring patient safety in clinical trials and future drug formulations.

The integration of machine learning algorithms into drug discovery has revolutionized the way compounds like 3-Nitropicolinimidamide hydrochloride are developed. Predictive models can identify optimal modifications to enhance their biological activity, reducing the time and cost associated with traditional trial-and-error approaches. This innovative approach has accelerated the pipeline for new therapeutic agents.

The future prospects for 3-Nitropicolinimidamide hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and reduced toxicity. These advancements could significantly impact patient care across various medical disciplines.